2-(2,2-Dichloro-1-fluoroethenyl)-3,4-bis(trifluoromethyl)furan

• CAS No.: 106332-33-6
• Molecular Formula: C8HCl2F7O
• Molecular Weight: 316.98 g/mol
• IUPAC Name: 2-(2,2-dichloro-1-fluoroethenyl)-3,4-bis(trifluoromethyl)furan
• InChI: InChI=1S/C8HCl2F7O/c9-6(10)4(11)5-3(8(15,16)17)2(1-18-5)7(12,13)14/h1H
• InChI Key: UKSADNCQFSXWDD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(O1)C(=C(Cl)Cl)F)C(F)(F)F)C(F)(F)F

Description

2-(2,2-Dichloro-1-fluoroethenyl)-3,4-bis(trifluoromethyl)furan is a synthetic organic compound characterized by its unique structure, which includes both halogenated and furan moieties

Preparation Methods

The synthesis of 2-(2,2-Dichloro-1-fluoroethenyl)-3,4-bis(trifluoromethyl)furan typically involves multiple steps, starting from readily available precursors. The synthetic route often includes halogenation, fluorination, and cyclization reactions under controlled conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

2-(2,2-Dichloro-1-fluoroethenyl)-3,4-bis(trifluoromethyl)furan undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo nucleophilic substitution reactions, where halogen atoms are replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(2,2-Dichloro-1-fluoroethenyl)-3,4-bis(trifluoromethyl)furan has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 2-(2,2-Dichloro-1-fluoroethenyl)-3,4-bis(trifluoromethyl)furan involves its interaction with specific molecular targets and pathways. The compound’s halogenated structure allows it to interact with enzymes and receptors, potentially inhibiting or modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

2-(2,2-Dichloro-1-fluoroethenyl)-3,4-bis(trifluoromethyl)furan can be compared with other halogenated furan derivatives, such as:

• 2-(2,2-Dichloro-1-fluoroethenyl)-2-nitrophenyl disulfide
• 1-(2,2-Dichloro-1-fluoroethenyl)-2-(trifluoromethyl)benzene

These compounds share similar structural features but differ in their specific functional groups and overall reactivity. The uniqueness of this compound lies in its combination of halogenated and furan moieties, which confer distinct chemical and physical properties.